Cas no 62492-41-5 (1-Chloro-2-methoxy-5-methyl-4-nitrobenzene)

• Product Name: 1-Chloro-2-methoxy-5-methyl-4-nitrobenzene
• CAS No: 62492-41-5
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD23703045
• CID: 442884
• PubChem ID: 12325878
• Update Time: 2025-05-23

1-Chloro-2-methoxy-5-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-methoxy-5-methyl-4-nitrobenzene
• 2-Chlor-4-methyl-5-nitro-anisol
• 2-chloro-4-methyl-5-nitroanisole
• 2-chloro-4-methyl-5-nitro-anisole
• 5-Chlor-2-nitro-4-methoxy-1-methyl-benzol
• 5-Chlor-2-nitro-4-methoxy-toluol
• 5-Chlor-4-methoxy-2-nitro-toluol
• AK110403
• AM83205
• Benzene, 1-chloro-2-methoxy-5-methyl-4-nitro-
• CTK2B8748
• KB-218712
• Methyl-(6-chlor-3-nitro-4-methyl-phenyl)-aether
• SureCN8352370
• 1-Chloro-2-methoxy-5-methyl-4-nitro-benzene
• OR70076
• FCH2329480
• ST2415290
• AB0059008
• AX8242268
• Z4959
• CS-W021316
• MFCD23703045
• DTXSID90489542
• DS-4615
• SCHEMBL8352370
• SY114778
• 62492-41-5
• AKOS016011537
• DB-328892

• MDL： MFCD23703045
• Inchi： 1S/C8H8ClNO3/c1-5-3-6(9)8(13-2)4-7(5)10(11)12/h3-4H,1-2H3
• InChI Key： CNOXJOUJOZTIKY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Chloro-2-methoxy-5-methyl-4-nitrobenzene

Comprehensive Overview of 1-Chloro-2-methoxy-5-methyl-4-nitrobenzene (CAS No. 62492-41-5)

1-Chloro-2-methoxy-5-methyl-4-nitrobenzene (CAS No. 62492-41-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, methoxy, methyl, and nitro functional groups, enables diverse applications in fine chemistry. This article delves into its properties, synthesis methods, and industrial relevance while addressing trending topics like green chemistry and sustainable synthesis.

The compound's nitroaromatic backbone contributes to its reactivity, making it a valuable precursor in coupling reactions and catalytic transformations. Recent studies highlight its role in developing biodegradable polymers and photoactive materials, aligning with the global push for eco-friendly innovations. Researchers frequently search for "62492-41-5 solubility" or "1-Chloro-2-methoxy-5-methyl-4-nitrobenzene safety data," reflecting practical concerns in handling and application.

From a synthetic perspective, 62492-41-5 is often prepared via electrophilic aromatic substitution, with optimized protocols emphasizing atom economy and low-waste production—key priorities in modern process chemistry. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, ensuring compliance with pharmaceutical-grade standards. Industry professionals increasingly inquire about "scalable synthesis of nitrobenzene derivatives" or "CAS 62492-41-5 suppliers," underscoring its commercial demand.

Environmental and regulatory considerations are paramount. While not classified as hazardous, proper storage conditions (e.g., inert atmospheres) and waste management protocols are recommended to mitigate degradation risks. The compound's stability under varying pH levels (acidic/basic media) is another frequent search topic, particularly for formulators designing controlled-release systems.

Innovative applications of 1-Chloro-2-methoxy-5-methyl-4-nitrobenzene extend to organic electronics, where its electron-withdrawing nitro group enhances charge transport in semiconductor layers. This aligns with booming interest in "flexible electronics materials" and "small-molecule dopants." Collaborative research between academia and industry continues to explore its potential in catalysis and ligand design.

In summary, CAS 62492-41-5 exemplifies the intersection of traditional organic chemistry and cutting-edge technology. Its versatility addresses pressing needs in sustainable manufacturing and material science, making it a compound of enduring scientific and industrial significance.